4-ethyl-2-methoxybenzoic acid
Overview
Description
Scientific Research Applications
4-ethyl-2-methoxybenzoic acid has a wide range of potential applications in scientific research. It has been used as a substrate for enzymatic reactions, as a reagent in organic synthesis, and as a catalyst in chemical reactions. Additionally, this compound has been used as an inhibitor of enzymes involved in the metabolism of drugs, as a fluorescent probe for the detection of biomolecules, and as a tool for the study of protein-protein interactions.
Mechanism of Action
The mechanism of action of 4-ethyl-2-methoxybenzoic acid is not completely understood. However, it is known that the carboxylic acid group of the molecule can act as an acid catalyst, which can facilitate the formation of a variety of reactive intermediates. Additionally, this compound is known to interact with biological molecules, such as proteins, and can modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have some inhibitory effects on certain enzymes involved in the metabolism of drugs, and it has been suggested that it may have some anti-inflammatory and antioxidant properties. Additionally, this compound has been shown to interact with certain proteins and modulate their activity, suggesting that it may have some effect on cellular processes.
Advantages and Limitations for Lab Experiments
4-ethyl-2-methoxybenzoic acid has several advantages for laboratory experiments. It is relatively easy to synthesize, it is stable under a variety of conditions, and it has a wide range of potential applications. However, it also has some limitations. For example, it can be toxic in high concentrations, and it can be difficult to separate from byproducts. Additionally, the effects of this compound on biological systems are not well understood, making it difficult to predict the outcome of experiments.
Future Directions
The potential applications of 4-ethyl-2-methoxybenzoic acid in scientific research are vast, and there are many directions for future research. For example, further studies could be conducted to better understand the biochemical and physiological effects of this compound. Additionally, further research could be conducted to explore the potential applications of this compound in drug metabolism, protein-protein interactions, and other areas. Finally, more research could be conducted to improve the synthesis and purification of this compound, as well as to develop new methods for its use in laboratory experiments.
Synthesis Methods
The synthesis of 4-ethyl-2-methoxybenzoic acid is a multi-step process that involves the reaction of 4-ethylbenzoic acid with a 2-methoxybenzyl halide. The reaction is typically conducted in a solvent such as dichloromethane and catalyzed by a strong base, such as potassium tert-butoxide. The reaction is highly exothermic and is usually conducted at room temperature. The reaction yields a mixture of the desired product and byproducts, which must be separated and purified by methods such as column chromatography.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-2-methoxybenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-ethylphenol", "methanol", "sodium hydroxide", "carbon dioxide", "sulfuric acid", "potassium permanganate", "sodium bisulfite", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "sodium bicarbonate", "acetic anhydride", "glacial acetic acid" ], "Reaction": [ "4-ethylphenol is reacted with methanol and sodium hydroxide to form 4-ethyl-2-methoxyphenol", "4-ethyl-2-methoxyphenol is oxidized with potassium permanganate and sulfuric acid to form 4-ethyl-2-methoxybenzene-1,3-diol", "4-ethyl-2-methoxybenzene-1,3-diol is treated with sodium bisulfite to form 4-ethyl-2-methoxybenzene-1,3-disulfonate", "4-ethyl-2-methoxybenzene-1,3-disulfonate is hydrolyzed with sodium hydroxide to form 4-ethyl-2-methoxybenzoic acid", "4-ethyl-2-methoxybenzoic acid is purified by recrystallization from a mixture of hydrochloric acid, water, and ethanol", "The purified 4-ethyl-2-methoxybenzoic acid is treated with sodium carbonate and sodium bicarbonate to neutralize any remaining acid", "Acetic anhydride and glacial acetic acid are added to the neutralized 4-ethyl-2-methoxybenzoic acid to form the acetylated derivative, which can be used as an intermediate in further reactions" ] } | |
CAS RN |
3132-35-2 |
Molecular Formula |
C10H12O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
